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Compound Name: AC-94149

Cat. No.: B050279 Get Quote

An In-depth Technical Guide for Researchers and Chemical Development Professionals

Introduction
Initial inquiries into the biological activity of AC-94149 for drug development have revealed a

case of mistaken identity. Comprehensive searches across chemical and patent databases

have conclusively identified AC-94149 as an alternative name for the chemical compound 2-

amino-2,3-dimethylbutyronitrile.[1][2][3][4] This compound is not a therapeutic agent but rather

a crucial intermediate in the synthesis of a class of herbicides.[4][5] This guide, therefore,

pivots from a pharmaceutical focus to a detailed examination of AC-94149's established role in

agrochemical production, providing valuable insights for researchers and professionals in

chemical synthesis and herbicide development.

Chemical Identity and Properties
AC-94149, or 2-amino-2,3-dimethylbutyronitrile, is a substituted nitro compound with the

chemical formula C6H12N2.[2] Its primary application lies in its function as a precursor for

various imidazolinone herbicides.[4] The structural and identifying information for this

compound is summarized in the table below.
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Identifier Value Source

Common Name
2-amino-2,3-

dimethylbutyronitrile
[2][4]

Synonym AC-94149 [2][5]

CAS Number 13893-53-3 [2][4]

Molecular Formula C6H12N2 [2]

Primary Use
Intermediate in herbicide

synthesis
[4][5]

Herbicide Class Imidazolinone Herbicides [4]

Role in Herbicide Synthesis
AC-94149 is a key building block in the manufacturing process of imidazolinone herbicides.[4]

These herbicides are widely used in agriculture to control a broad spectrum of weeds. The

general synthetic pathway involves the reaction of 2-amino-2,3-dimethylbutyronitrile with other

chemical precursors to form the characteristic imidazolinone ring structure.
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Figure 1: Generalized synthesis pathway of imidazolinone herbicides from AC-94149.

Biological Activity of Imidazolinone Herbicides
While AC-94149 itself does not have a direct biological application, the end-products of its

synthesis, the imidazolinone herbicides, exhibit potent biological activity in plants. Their

mechanism of action involves the inhibition of the enzyme acetohydroxyacid synthase (AHAS),
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also known as acetolactate synthase (ALS). This enzyme is critical for the biosynthesis of

branched-chain amino acids (valine, leucine, and isoleucine) in plants. By blocking this

pathway, the herbicides prevent the synthesis of essential proteins, leading to the death of

susceptible plants. This specific mode of action is what makes them effective as selective

herbicides.
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Figure 2: Mechanism of action of imidazolinone herbicides.

Experimental Protocols
Detailed experimental protocols for the synthesis of imidazolinone herbicides from AC-94149
are proprietary to the manufacturers and are not publicly available. However, a general

experimental workflow for evaluating the efficacy of the resulting herbicides would typically

involve the following stages:
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In Vitro Enzyme Assay:

Objective: To determine the inhibitory activity of the synthesized herbicide on the AHAS

enzyme.

Methodology: The AHAS enzyme is isolated and purified from a target plant species. The

enzyme activity is measured in the presence and absence of varying concentrations of the

herbicide. The IC50 value (the concentration of herbicide required to inhibit 50% of the

enzyme activity) is then calculated.

Whole Plant Bioassay:

Objective: To assess the herbicidal efficacy on target weed species and crop safety.

Methodology: Seeds of various weed and crop species are planted in a controlled

environment (greenhouse). At a specific growth stage, the plants are treated with different

doses of the herbicide formulation. The level of weed control and crop injury is evaluated

at set time points after treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. libapp.lib.ncku.edu.tw [libapp.lib.ncku.edu.tw]

2. 2-Amino-2,3-dimethylbutyronitrile | C6H12N2 | CID 94355 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b050279?utm_src=pdf-body-img
https://www.benchchem.com/product/b050279?utm_src=pdf-custom-synthesis
https://libapp.lib.ncku.edu.tw/libref/english/lib/cacd/14CIB1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2_3-dimethylbutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2_3-dimethylbutyronitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. scribd.com [scribd.com]

4. echemi.com [echemi.com]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Preliminary Investigation of AC-94149: From Chemical
Intermediate to Biological Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050279#preliminary-investigation-of-ac-94149-
biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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